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Compound of Interest

Compound Name: SB297006

Cat. No.: B1680827 Get Quote

For Researchers, Scientists, and Drug Development Professionals: This document provides

immediate, essential safety protocols and logistical plans for the handling and disposal of

SB297006, a potent and selective CCR3 antagonist. Adherence to these guidelines is critical to

ensure personal safety and maintain a secure laboratory environment.

Summary of Key Safety Data
A comprehensive understanding of the chemical properties and potential hazards of SB297006
is fundamental for safe handling. The following table summarizes key quantitative data for this

compound.
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Parameter Value Source

Purity ≥98% (HPLC) Tocris Bioscience

Molecular Weight 342.35 g/mol Abcam, Tocris Bioscience

Solubility

Soluble in DMSO to 100

mMSoluble in ethanol to 25

mM

Abcam

IC₅₀ 39 nM for CCR3 Tocris Bioscience

Storage (Solid)
+4°C (Short-term)+4°C (Long-

term, up to 12 months)
Abcam

Storage (Stock Solution)
-20°C (up to 1 year)-80°C (up

to 2 years)
MedchemExpress

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) from every supplier may vary, general precautions for

handling potent, selective small molecule antagonists should be strictly followed. The primary

routes of exposure are inhalation, ingestion, and skin/eye contact.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles with side shields.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber). Change gloves

immediately if contaminated.

Skin and Body Protection: Wear a lab coat, long-sleeved shirt, and long pants to prevent skin

contact. For procedures with a higher risk of splashing, consider a chemical-resistant apron.

Respiratory Protection: If handling the compound as a powder or if aerosolization is possible,

use a properly fitted respirator with an appropriate particulate filter.
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Step-by-Step Operational and Disposal Plan
This procedural guide outlines the safe handling of SB297006 from receipt to disposal,

ensuring a controlled and secure workflow.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.
Verify that the product name and CAS number (58816-69-6) on the label match the order.
Log the receipt of the compound in the laboratory's chemical inventory system.

2. Storage:

Solid Form: Store the compound in a tightly sealed, clearly labeled container at +4°C.[1]
Stock Solutions: Prepare stock solutions in a well-ventilated area, preferably within a
chemical fume hood. Aliquot solutions into smaller, sealed vials to minimize freeze-thaw
cycles. Store stock solutions at -20°C for up to one year or at -80°C for up to two years.[2]

3. Preparation of Solutions:

All handling of the solid compound and preparation of solutions should be conducted in a
designated area, such as a chemical fume hood, to minimize inhalation exposure.
Use appropriate solvents (e.g., DMSO, ethanol) as indicated by solubility data.[1]
Ensure all equipment used for weighing and dissolution is clean and dry.

4. Handling and Use in Experiments:

Wear the full complement of recommended PPE at all times.
Avoid direct contact with the skin, eyes, and clothing.
Do not eat, drink, or smoke in the laboratory.
Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory.

5. Spill Management:

In the event of a spill, evacuate the immediate area.
If the spill is small and you are trained to handle it, wear appropriate PPE and contain the
spill with an inert absorbent material.
Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1680827?utm_src=pdf-body
https://www.abcam.com/en-us/products/biochemicals/sb-297006-ccr3-antagonist-ab120821
https://www.medchemexpress.com/SB297006.html
https://www.abcam.com/en-us/products/biochemicals/sb-297006-ccr3-antagonist-ab120821
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For large spills, or if you are unsure how to proceed, contact your institution's Environmental
Health and Safety (EHS) department immediately.

6. Waste Disposal:

All waste materials contaminated with SB297006, including empty containers, used PPE,
and experimental waste, must be disposed of as hazardous chemical waste.
Collect all waste in designated, clearly labeled, and sealed containers.
Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Contact your institution's EHS department for specific disposal procedures.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key stages of the operational plan for handling SB297006,

emphasizing the integration of safety measures at each step.
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Caption: Workflow for Safe Handling of SB297006.

By adhering to these safety protocols and operational plans, researchers can minimize risks

and ensure the safe and effective use of SB297006 in their drug development efforts. Always

consult your institution's specific safety guidelines and the most up-to-date Safety Data Sheet

for the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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